Cas no 587886-27-9 (3-QUINOLINECARBOXYLIC ACID, 6-METHYL-2-(TRIFLUOROMETHYL)-)

• Product Name: 3-QUINOLINECARBOXYLIC ACID, 6-METHYL-2-(TRIFLUOROMETHYL)-
• CAS No: 587886-27-9
• MF: C₁₂H₈F₃NO₂
• MW: 255.192633628845
• CID: 3301025
• PubChem ID: 11747190
• Update Time: 2025-04-21

3-QUINOLINECARBOXYLIC ACID, 6-METHYL-2-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 3-QUINOLINECARBOXYLIC ACID, 6-METHYL-2-(TRIFLUOROMETHYL)-
• 587886-27-9
• 6-Methyl-2-(trifluoromethyl)-3-quinolinecarboxylic acid
• DTXSID501205767

• Inchi： 1S/C12H8F3NO2/c1-6-2-3-9-7(4-6)5-8(11(17)18)10(16-9)12(13,14)15/h2-5H,1H3,(H,17,18)
• InChI Key： IONBXOZCIHMWKL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2)C=C(C(O)=O)C=1C(F)(F)F

Computed Properties

• Exact Mass: 255.05071298Da
• Monoisotopic Mass: 255.05071298Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.2Ų